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Compound of Interest

Compound Name: DSPE-PEG-Maleimide, MW 5000

Cat. No.: B15573033 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling DSPE-PEG-Maleimide, MW 5000, a critical component in the development of

targeted drug delivery systems. Outlined below are the necessary personal protective

equipment (PPE), operational procedures, and disposal plans to ensure the safe and effective

use of this reagent.

DSPE-PEG-Maleimide, MW 5000 is a phospholipid-PEG conjugate that combines the

hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) with a hydrophilic

polyethylene glycol (PEG) spacer, terminating in a reactive maleimide group. This structure

allows for the creation of long-circulating liposomes and nanoparticles that can be conjugated

to thiol-containing molecules such as antibodies or peptides for targeted delivery. While offering

significant advantages in research and drug development, the maleimide functional group

necessitates careful handling to mitigate potential hazards.

Essential Safety Information
The primary hazard associated with DSPE-PEG-Maleimide is the maleimide group, which is a

potent thiol-reactive agent. Direct contact can cause skin and eye irritation, and it may lead to

an allergic skin reaction. While a specific Safety Data Sheet (SDS) for the entire conjugate

should always be consulted, the hazards of the maleimide component are well-documented.
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Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statement

Skin

Irritation/Corrosion
GHS07

H315: Causes skin

irritation.

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

Serious Eye

Damage/Irritation
GHS07

H319: Causes serious

eye irritation.

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Skin Sensitization GHS07
H317: May cause an

allergic skin reaction.

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P272:

Contaminated work

clothing should not be

allowed out of the

workplace. P280:

Wear protective

gloves.

Acute Toxicity (Oral) GHS06 H301: Toxic if

swallowed.

P264: Wash ...

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P316: IF

SWALLOWED: Get
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emergency medical

help immediately.[1]

Operational Plan: From Receipt to Use
A systematic approach to handling DSPE-PEG-Maleimide from the moment it arrives in the

laboratory is crucial for safety and maintaining the integrity of the compound.

Receiving and Storage
Inspect Packaging: Upon receipt, visually inspect the package for any signs of damage or

leakage.

Verify Compound: Confirm that the product label matches the order specifications (DSPE-
PEG-Maleimide, MW 5000).

Appropriate Storage: Store the compound in a tightly sealed container in a freezer at -20°C,

protected from light and moisture.[2][3] The maleimide group is susceptible to hydrolysis,

especially at higher pH.[2]

Handling and Preparation of Solutions
Work in a Ventilated Area: All handling of the powdered form of DSPE-PEG-Maleimide

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust particles.[2]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves (nitrile or neoprene are suitable), and tightly fitting safety goggles.

[1][2] For tasks with a higher risk of aerosol generation, a face shield may be necessary.

Weighing: When weighing the powder, use an analytical balance inside the fume hood. Use

appropriate tools (e.g., anti-static spatulas) to minimize dust generation.

Dissolving the Compound: DSPE-PEG-Maleimide is soluble in organic solvents such as

DMSO and DMF.[3] When preparing solutions, add the solvent to the pre-weighed powder

slowly to avoid splashing. If necessary, gentle warming and sonication can aid in dissolution.

[3] Prepare fresh solutions immediately before use to minimize degradation.[3]
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Figure 1. Operational Workflow for DSPE-PEG-Maleimide

Disposal Plan: Ensuring Environmental and
Personnel Safety
Proper disposal of DSPE-PEG-Maleimide and any contaminated materials is critical to prevent

environmental contamination and ensure the safety of all laboratory personnel.

Waste Segregation
Solid Waste:

Unused or expired solid DSPE-PEG-Maleimide should be kept in its original, tightly sealed

container.

Contaminated consumables, such as pipette tips, tubes, gloves, and absorbent paper,

must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Unused stock solutions (in DMSO, DMF, etc.) must be collected as hazardous liquid

chemical waste.

Aqueous solutions containing DSPE-PEG-Maleimide, including reaction buffers and

washes, should be collected in a separate, leak-proof, and chemical-resistant container.

Waste Labeling and Storage
All waste containers must be clearly labeled as "Hazardous Chemical Waste" and include

the full chemical name: "DSPE-PEG-Maleimide, MW 5000".

For liquid waste, the solvent used (e.g., DMSO, aqueous buffer) and an approximate

concentration should also be indicated on the label.

Store all hazardous waste in a designated, well-ventilated, and clearly marked hazardous

waste accumulation area within the laboratory, away from incompatible materials.

Final Disposal
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All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical

down the drain or in regular trash.

By adhering to these safety protocols and operational procedures, researchers can confidently

and safely utilize DSPE-PEG-Maleimide, MW 5000 in their work, fostering a secure and

productive research environment. Always refer to the specific Safety Data Sheet provided by

the manufacturer for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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